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Compound of Interest

Compound Name: SKLB-197

Cat. No.: B10829479

Disclaimer: This document provides essential safety and logistical guidance for the handling of
SKLB-197 based on general best practices for potent, research-grade kinase inhibitors. No
specific Safety Data Sheet (SDS) for SKLB-197 is publicly available. Therefore, this compound
should be handled as potentially hazardous, and all precautions should be taken to minimize
exposure.

Hazard Assessment

SKLB-197 is a potent and highly selective Ataxia Telangiectasia and Rad3-related (ATR)
kinase inhibitor.[1][2] As with many potent small molecule kinase inhibitors, it should be treated
as a potentially hazardous compound. The primary risks are associated with inhalation of
aerosolized powder and skin or eye contact. Due to its mechanism of action, which involves the
DNA damage response pathway, there may be potential for reproductive toxicity, and it should
be handled with appropriate containment measures.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling SKLB-197 to create a barrier
between the researcher and the potentially hazardous compound. The following table
summarizes the recommended PPE for various laboratory activities.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10829479?utm_src=pdf-interest
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.selleckchem.com/products/sklb-197.html
https://www.medchemexpress.com/sklb-197.html
https://www.benchchem.com/product/b10829479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator.Gloves: Two pairs of nitrile
gloves (double-gloving).Eye Protection:
Chemical splash goggles.Lab Coat: Disposable
or dedicated non-absorbent lab coat.Ventilation:
Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.Eye
Protection: Chemical splash goggles or a face
shield for splash risks.Lab Coat: Standard
laboratory coat.Ventilation: Chemical fume
hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.Eye Protection: Safety
glasses with side shields.Lab Coat: Standard
laboratory coat.Containment: Class Il biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber
gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Standard laboratory coat.

Handling and Experimental Procedures

All work with SKLB-197 should be conducted in a designated and clearly marked area of the

laboratory.

Protocol for Weighing and Reconstitution:

o Preparation: Don all recommended PPE for handling the solid form of SKLB-197.

» Containment: Perform all manipulations of the solid compound within a certified chemical

fume hood or a powder containment hood to prevent inhalation of fine powders.
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» Weighing: Use dedicated spatulas and weigh paper. Tare the balance with the weigh paper
before adding the compound.

e Reconstitution: SKLB-197 is soluble in DMSO.[1] Slowly add the solvent to the solid
compound to avoid splashing. Ensure the vial is securely capped and vortex gently to
dissolve.

o Cleaning: Decontaminate the spatula and any surfaces with an appropriate solvent (e.g.,
70% ethanol) followed by a soap and water solution. Dispose of all contaminated disposable
materials as hazardous waste.

Disposal Plan

Proper disposal of SKLB-197 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

¢ Solid Waste: All disposable items that have come into contact with SKLB-197, such as
pipette tips, tubes, gloves, and weigh paper, should be collected in a dedicated, sealed, and
clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,
leak-proof hazardous waste container. Do not pour down the drain.

o Decontamination: All non-disposable equipment should be decontaminated. A validated
decontamination process should be established to remove or destroy the compound.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

» Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when working with SKLB-197.
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Caption: PPE selection workflow for handling SKLB-197.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Essential Safety and Handling Guidance for SKLB-197].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829479#personal-protective-equipment-for-
handling-sklb-197]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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